N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)-2-furamide

• IUPAC Name: N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-7-yl]furan-2-carboxamide
• InChI: InChI=1S/C18H20N2O3/c1-12(2)18(22)20-9-3-5-13-7-8-14(11-15(13)20)19-17(21)16-6-4-10-23-16/h4,6-8,10-12H,3,5,9H2,1-2H3,(H,19,21)
• InChI Key: PXRRVGUKQMJSEI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCCC2=C1C=C(C=C2)NC(=O)C3=CC=CO3
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

N-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)-2-furamide, also known as IBTQ, is a compound that has been of interest to the scientific community due to its potential therapeutic applications. IBTQ is a derivative of tetrahydroquinoline and furan, which are organic compounds commonly used in medicinal chemistry.

Scientific Research Applications

Antibacterial Activity

Furan derivatives have shown promise as antibacterial agents. Researchers have explored their efficacy against both gram-positive and gram-negative bacteria. The furan nucleus is essential for creating innovative antibacterial compounds. . Further investigations into the specific mechanisms of action and spectrum of activity are warranted.

Anti-Inflammatory and Analgesic Properties

Furan compounds exhibit anti-inflammatory and analgesic effects. These properties make them potential candidates for managing pain and inflammation-related conditions. .

Anticancer Potential

Furan-based molecules have attracted attention in cancer research. Their diverse pharmacological activities include potential anticancer effects. .

Other Therapeutic Applications

Beyond antibacterial, anti-inflammatory, and anticancer properties, furan compounds have been investigated for various other therapeutic benefits:

• .
• .
• .
• .